Cas no 2371-30-4 (Glycine,N-(3-chlorophenyl)-, hydrazide)

• Product Name: Glycine,N-(3-chlorophenyl)-, hydrazide
• CAS No: 2371-30-4
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 283953
• PubChem ID: 302652
• Update Time: 2025-05-24

Glycine,N-(3-chlorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-chlorophenyl)-, hydrazide
• (3-CHLORO-PHENYLAMINO)-ACETIC ACID HYDRAZIDE
• 2-(3-chloroanilino)acetohydrazide
• 4-methylphenylaminoethanehydrazide
• AC1L70ZG
• N-(3-Chlor-phenyl)-glycin-hydrazid
• N-< 3-Chlor-phenyl> -glycin-hydrazid
• NSC190334
• Oprea1_034478
• Oprea1_119164
• SureCN5289108
• NSC-190334
• 2-((3-Chlorophenyl)amino)acetohydrazide
• 2-(3-Chlorophenylamino)acetohydrazide
• MLS000709124
• HMS2700A14
• SMR000282991
• AKOS000649426
• 2371-30-4
• SCHEMBL5289108
• DTXSID60307183
• NSC 190334
• BB 0241510
• CHEMBL1494271
• (3-Chloro-phenylamino)-acetic acid hydrazide
• FYMBCHMGTUSFSN-UHFFFAOYSA-N

• MDL： MFCD02049096
• Inchi： 1S/C8H10ClN3O/c9-6-2-1-3-7(4-6)11-5-8(13)12-10/h1-4,11H,5,10H2,(H,12,13)
• InChI Key： FYMBCHMGTUSFSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC(NN)=O

Computed Properties

• Exact Mass: 199.0514
• Monoisotopic Mass: 199.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 475.6°C at 760 mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.633
• PSA: 67.15
• LogP: 1.90600

Additional information on Glycine,N-(3-chlorophenyl)-, hydrazide

Recent Advances in the Study of Glycine,N-(3-chlorophenyl)-, hydrazide (CAS: 2371-30-4) in Chemical Biology and Pharmaceutical Research

Glycine,N-(3-chlorophenyl)-, hydrazide (CAS: 2371-30-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The compound's molecular structure, featuring a glycine moiety linked to a 3-chlorophenyl group via a hydrazide bridge, provides a versatile scaffold for further chemical modifications and biological investigations.

Recent studies have focused on the synthesis and characterization of Glycine,N-(3-chlorophenyl)-, hydrazide, with particular attention to its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These analytical methods have revealed important insights into the compound's behavior in solution and its potential interactions with biological targets.

In the context of pharmaceutical research, Glycine,N-(3-chlorophenyl)-, hydrazide has demonstrated interesting biological activities. Preliminary screening assays have indicated its potential as a modulator of specific enzymatic pathways, particularly those involving hydrolase and transferase enzymes. The compound's ability to interact with these biological targets suggests possible applications in the development of novel therapeutic agents for various diseases.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the Glycine,N-(3-chlorophenyl)-, hydrazide scaffold. Researchers have investigated the effects of varying substituents on the phenyl ring and modifications to the hydrazide moiety. These studies have provided valuable information about the structural requirements for optimal biological activity and have identified several promising derivatives with enhanced properties.

The compound's potential as a building block in medicinal chemistry has also been explored. Its reactive functional groups make it suitable for conjugation with other pharmacophores, enabling the creation of hybrid molecules with combined therapeutic effects. Recent work has demonstrated successful coupling of Glycine,N-(3-chlorophenyl)-, hydrazide with various bioactive molecules, yielding compounds with improved pharmacological profiles.

From a mechanistic perspective, computational modeling studies have been performed to understand the molecular interactions of Glycine,N-(3-chlorophenyl)-, hydrazide with potential biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the compound's binding modes and electronic properties, facilitating rational design of more potent analogs.

In terms of safety and toxicity, preliminary evaluations of Glycine,N-(3-chlorophenyl)-, hydrazide have been conducted using in vitro models. These studies have assessed the compound's cytotoxicity profile and potential off-target effects, providing important data for future development. While results indicate reasonable safety margins at therapeutic concentrations, further investigations are needed to fully characterize the compound's pharmacological properties.

The current research landscape suggests several promising directions for future studies on Glycine,N-(3-chlorophenyl)-, hydrazide. These include optimization of synthetic routes for large-scale production, detailed investigation of its mechanism of action, and evaluation in more complex biological systems. The compound's unique properties position it as a valuable tool for both basic research and applied pharmaceutical development.

In conclusion, recent advances in the study of Glycine,N-(3-chlorophenyl)-, hydrazide (CAS: 2371-30-4) have highlighted its potential as a versatile compound in chemical biology and drug discovery. Ongoing research continues to uncover new applications and properties of this interesting molecule, suggesting it may play an important role in future therapeutic developments.